3-[(1Z,4Z,10Z,14Z)-18-(2-Carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid;zinc
3-[(1Z,4Z,10Z,14Z)-18-(2-Carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid;zinc
Brand Name:
Vulcanchem
CAS No.:
13939-11-2
VCID:
VC0228508
InChI:
InChI=1S/C34H38N4O6.Zn/c1-15-21(7-9-31(41)42)27-14-28-22(8-10-32(43)44)16(2)24(36-28)12-29-34(20(6)40)18(4)26(38-29)13-30-33(19(5)39)17(3)25(37-30)11-23(15)35-27;/h11-14,19-20,39-40H,7-10H2,1-6H3,(H4,35,36,37,38,41,42,43,44);/q;+2/p-2
SMILES:
[H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(C)O)C)C(C)O)C)CCC(=O)[O-])CCC(=O)[O-].[Zn+2]
Molecular Formula:
C34H36N4O6Zn-4
Molecular Weight:
662.1 g/mol
3-[(1Z,4Z,10Z,14Z)-18-(2-Carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid;zinc
CAS No.: 13939-11-2
Main Products
VCID: VC0228508
Molecular Formula: C34H36N4O6Zn-4
Molecular Weight: 662.1 g/mol
![3-[(1Z,4Z,10Z,14Z)-18-(2-Carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid;zinc - 13939-11-2](/images/no_structure.jpg)
| CAS No. | 13939-11-2 |
|---|---|
| Product Name | 3-[(1Z,4Z,10Z,14Z)-18-(2-Carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,22,23,24-tetraid-2-yl]propanoic acid;zinc |
| Molecular Formula | C34H36N4O6Zn-4 |
| Molecular Weight | 662.1 g/mol |
| IUPAC Name | zinc;3-[18-(2-carboxylatoethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron |
| Standard InChI | InChI=1S/C34H38N4O6.Zn/c1-15-21(7-9-31(41)42)27-14-28-22(8-10-32(43)44)16(2)24(36-28)12-29-34(20(6)40)18(4)26(38-29)13-30-33(19(5)39)17(3)25(37-30)11-23(15)35-27;/h11-14,19-20,39-40H,7-10H2,1-6H3,(H4,35,36,37,38,41,42,43,44);/q;+2/p-2 |
| Standard InChIKey | IFCVUNYQIFCACE-UHFFFAOYSA-L |
| Isomeric SMILES | CC\1=C(/C/2=C/C3=C(C(=C([N-]3)/C=C\4/C(=C(/C(=C/C5=C(C(=C([N-]5)/C=C1\[N-]2)C)C(C)O)/[N-]4)C)C(C)O)C)CCC(=O)O)CCC(=O)O.[Zn] |
| SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(C)O)C)C(C)O)C)CCC(=O)[O-])CCC(=O)[O-].[Zn+2] |
| Canonical SMILES | [H+].[H+].CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C(C)O)C)C(C)O)C)CCC(=O)[O-])CCC(=O)[O-].[Zn+2] |
| Synonyms | zinc hematoporphyrin zinc porphyrin |
| PubChem Compound | 161004 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume